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molecular formula C7H14O B165396 2-Methylcyclohexanol CAS No. 583-59-5

2-Methylcyclohexanol

Cat. No. B165396
CAS RN: 583-59-5
M. Wt: 114.19 g/mol
InChI Key: NDVWOBYBJYUSMF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05550280

Procedure details

Methanesulfonic acid (99%, 100 g, 1.0 mole) was added slowly to a stirred mixture of 5-amino-2-chlorobenzoic acid (85%, 100 g, 0.5 mole) in 2-methylcyclohexanol (200 g, 1.85 mole). The mixture was heated under reflux with stirring for 6 hours, then the excess 2-methylcyclohexanol was evaporated under reduced pressure. The residue was then dissolved in methylene chloride (800 ml), washed with water (300 ml), 5% sodium bicarbonate solution (300 ml), water (300 ml), dried (magnesium sulfate), and filtered. The solvent was then evaporated to give 109 g of 2-methylcyclohexyl 5-amino-2-chlorobenzoate as a light brown oil.
Name
Methanesulfonic acid
Quantity
100 g
Type
reactant
Reaction Step One
Name
5-amino-2-chlorobenzoic acid
Quantity
100 g
Type
reactant
Reaction Step One
Name
2-methylcyclohexanol
Quantity
200 g
Type
reactant
Reaction Step One
Name
2-methylcyclohexyl 5-amino-2-chlorobenzoate

Identifiers

REACTION_CXSMILES
CS(O)(=O)=O.[NH2:6][C:7]1[CH:8]=[CH:9][C:10]([Cl:16])=[C:11]([CH:15]=1)[C:12]([OH:14])=[O:13].[CH3:17][CH:18]1[CH2:23][CH2:22][CH2:21][CH2:20][CH:19]1O>>[NH2:6][C:7]1[CH:8]=[CH:9][C:10]([Cl:16])=[C:11]([CH:15]=1)[C:12]([O:14][CH:19]1[CH2:20][CH2:21][CH2:22][CH2:23][CH:18]1[CH3:17])=[O:13]

Inputs

Step One
Name
Methanesulfonic acid
Quantity
100 g
Type
reactant
Smiles
CS(=O)(=O)O
Name
5-amino-2-chlorobenzoic acid
Quantity
100 g
Type
reactant
Smiles
NC=1C=CC(=C(C(=O)O)C1)Cl
Name
2-methylcyclohexanol
Quantity
200 g
Type
reactant
Smiles
CC1C(CCCC1)O

Conditions

Stirring
Type
CUSTOM
Details
with stirring for 6 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux
CUSTOM
Type
CUSTOM
Details
the excess 2-methylcyclohexanol was evaporated under reduced pressure
DISSOLUTION
Type
DISSOLUTION
Details
The residue was then dissolved in methylene chloride (800 ml)
WASH
Type
WASH
Details
washed with water (300 ml), 5% sodium bicarbonate solution (300 ml), water (300 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried (magnesium sulfate)
FILTRATION
Type
FILTRATION
Details
filtered
CUSTOM
Type
CUSTOM
Details
The solvent was then evaporated

Outcomes

Product
Details
Reaction Time
 6 h
Name
2-methylcyclohexyl 5-amino-2-chlorobenzoate
Type
product
Smiles
NC=1C=CC(=C(C(=O)OC2C(CCCC2)C)C1)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 109 g
YIELD: CALCULATEDPERCENTYIELD 81.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.